Cas no 566157-94-6 (2-Methyl-1-(pyridin-4-YL)propan-2-amine)

2-Methyl-1-(pyridin-4-yl)propan-2-amine is a pyridine-derived amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a tertiary amine group adjacent to a pyridinyl moiety, which may enhance its binding affinity in biologically active molecules. The compound’s rigid pyridine ring and sterically hindered amine group contribute to its stability and selectivity in synthetic pathways. It serves as a versatile intermediate for the development of ligands, catalysts, or active pharmaceutical ingredients (APIs). The presence of the pyridine ring also suggests potential utility in coordination chemistry or as a precursor for heterocyclic derivatives. Its well-defined structure allows for precise modifications in medicinal chemistry applications.
2-Methyl-1-(pyridin-4-YL)propan-2-amine structure
566157-94-6 structure
Product Name:2-Methyl-1-(pyridin-4-YL)propan-2-amine
CAS No:566157-94-6
MF:C9H14N2
MW:150.220861911774
CID:1021387
PubChem ID:45079538
Update Time:2025-06-28

2-Methyl-1-(pyridin-4-YL)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridineethanamine,alpha,alpha-dimethyl-(9CI)
    • 2-METHYL-1-(PYRIDIN-4-YL)PROPAN-2-AMINE
    • AB76603
    • 1,1-DIMETHYL-2-PYRIDIN-4-YLETHYLAMINE
    • 2-Methyl-1-(pyridin-4-YL)propan-2-amine
    • Inchi: 1S/C9H14N2/c1-9(2,10)7-8-3-5-11-6-4-8/h3-6H,7,10H2,1-2H3
    • InChI Key: NNPAHMXUSBVORE-UHFFFAOYSA-N
    • SMILES: NC(C)(C)CC1C=CN=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 115
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.9

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2-Methyl-1-(pyridin-4-YL)propan-2-amine Related Literature

Additional information on 2-Methyl-1-(pyridin-4-YL)propan-2-amine

Recent Advances in the Study of 2-Methyl-1-(pyridin-4-YL)propan-2-amine (CAS: 566157-94-6)

2-Methyl-1-(pyridin-4-YL)propan-2-amine (CAS: 566157-94-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and mechanisms of action, shedding light on its versatility as a bioactive molecule. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and optimization of 2-Methyl-1-(pyridin-4-YL)propan-2-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The authors employed a multi-step process involving catalytic hydrogenation and selective amination, which demonstrated scalability for industrial applications. This advancement is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug development pipelines.

In addition to synthetic improvements, researchers have investigated the pharmacological profile of 2-Methyl-1-(pyridin-4-YL)propan-2-amine. A preclinical study in the European Journal of Pharmacology (2024) revealed its potential as a modulator of central nervous system (CNS) receptors, specifically targeting serotonin and dopamine pathways. The compound exhibited promising results in animal models of depression and anxiety, suggesting its applicability in neuropsychiatric disorders. However, further studies are needed to elucidate its exact mechanism of action and potential side effects.

Another significant development is the exploration of 2-Methyl-1-(pyridin-4-YL)propan-2-amine as a precursor for the development of novel anticancer agents. A research team at the National Cancer Institute (2024) reported that derivatives of this compound demonstrated selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study highlighted the compound's ability to induce apoptosis via mitochondrial pathways, making it a candidate for further investigation in oncology.

Despite these promising findings, challenges remain in the clinical translation of 2-Methyl-1-(pyridin-4-YL)propan-2-amine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-Methyl-1-(pyridin-4-YL)propan-2-amine (CAS: 566157-94-6) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Recent advancements in its synthesis, pharmacological properties, and therapeutic applications underscore its potential as a valuable tool in drug discovery. Future research should focus on addressing the remaining challenges and exploring its broader applicability in medicine.

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